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Compound of Interest

Compound Name: 25-Desacetyl Rifampicin-d3

Cat. No.: B14793545 Get Quote

For researchers, scientists, and professionals in drug development, sourcing high-quality,

isotopically labeled compounds is a critical step in metabolic studies, pharmacokinetic analysis,

and as internal standards in analytical assays. This guide provides an in-depth overview of

commercial suppliers for 25-Desacetyl Rifampicin-d3, a labeled metabolite of the antibiotic

Rifampicin.

Introduction to 25-Desacetyl Rifampicin-d3
25-Desacetyl Rifampicin is a major active metabolite of Rifampicin.[1] The deuterated version,

25-Desacetyl Rifampicin-d3, serves as an essential tool in bioanalytical methods, enabling

precise quantification of the metabolite in complex biological matrices. Its synonyms include 25-

O-Deacetyl-3-[(E)-[(4-(methyl-d3)-1-piperazinyl)imino]methyl]rifamycin and Desacetylrifampicin-

d3.[2][3][4][5]

Commercial Supplier Overview
A survey of the market reveals several reputable suppliers offering 25-Desacetyl Rifampicin-
d3. The following table summarizes key quantitative data from these suppliers to facilitate a

comparative analysis for procurement.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b14793545?utm_src=pdf-interest
https://www.benchchem.com/product/b14793545?utm_src=pdf-body
https://www.benchchem.com/product/b14793545?utm_src=pdf-body
https://www.caymanchem.com/product/34817/25-desacetyl-rifampicin
https://www.benchchem.com/product/b14793545?utm_src=pdf-body
https://www.lgcstandards.com/CZ/en/25-Desacetyl-Rifampicin-d3/p/TRC-D288727
https://www.usbio.net/biochemicals/008260/25Desacetyl-Rifampicind3
https://www.pharmaffiliates.com/en/25-desacetyl-rifampicin-d3-pasti027020.html
https://bioorganics.biz/product_details.php?id=202640
https://www.benchchem.com/product/b14793545?utm_src=pdf-body
https://www.benchchem.com/product/b14793545?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14793545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier

Product
Code/C
atalog
No.

Purity
Availabl
e Pack
Sizes

Price
(USD)

CAS
Number

Molecul
ar
Formula

Storage
Conditi
ons

LGC

Standard

s

TRC-

D288727
>85%

0.5 mg, 5

mg
Inquire N/A

C41H53

D3N4O1

1

-20°C

United

States

Biological

008260
Highly

Purified
500 µg $509 N/A

C41H53

D3N4O1

1

-20°C

Pharmaffi

liates

PA STI

027020
N/A Inquire Inquire N/A

C41H53

D3N4O1

1

2-8°C,

Amber

Vial,

Refrigera

tor,

Under

Inert

Atmosph

ere

BioOrgan

ics

BO-

93367
>98% Inquire Inquire N/A

C41H53

D3N4O1

1

N/A

CymitQui

mica

TRC-

D288727
>85% Inquire Inquire N/A

C41H53

D3N4O1

1

N/A

Allmpus

OLYRIF0

010.0DA

(for

unlabele

d)

98.54%

(for

unlabele

d)

Inquire Inquire

16783-

99-6

(Unlabele

d)

C41H56

N4O11

(Unlabele

d)

-20°C

under

inert

atmosph

ere

Note: Data is compiled from publicly available information on supplier websites. Pricing and

availability are subject to change. "N/A" indicates that the information was not readily available.
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The CAS number for the unlabeled compound is 16783-99-6.[1][6][7][8][9][10][11]

Experimental Protocols and Quality Assurance
While detailed, step-by-step experimental protocols for the use of 25-Desacetyl Rifampicin-d3
are typically application-specific and developed within the end-user's laboratory, suppliers

generally provide a Certificate of Analysis (CoA) upon request or with purchase.[2][10] A CoA

typically includes:

Identity Confirmation: Data from techniques such as ¹H NMR, Mass Spectrometry.

Purity Assessment: Often determined by High-Performance Liquid Chromatography (HPLC).

Other Physicochemical Properties: Such as appearance and solubility.

For instance, United States Biological describes the product as a "Reddish Orange Solid"

soluble in Chloroform and Methanol.[3] Pharmaffiliates notes a similar appearance and

recommends storage at 2-8°C in an amber vial under an inert atmosphere.[4]

Procurement Workflow
The process of procuring a specialized chemical like 25-Desacetyl Rifampicin-d3 involves

several key stages, from initial supplier identification to post-delivery verification. The following

diagram illustrates a typical workflow for researchers.
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Phase 1: Sourcing & Selection

Phase 2: Procurement

Phase 3: Verification & Use

Identify Potential Suppliers
(e.g., LGC, USBio, Pharmaffiliates)

Request Quotations & Lead Times

Compare Purity, Pack Size, & Cost

Review Available Technical Data
(CoA, MSDS)

Select Supplier & Place Purchase Order

Decision Gate:
Supplier Meets Specs

Confirm Shipping & Handling Conditions
(e.g., Blue Ice, Ambient)

Receive Shipment & Verify Integrity

Log Compound & Store as Recommended
(-20°C or 2-8°C)

Internal QC/Characterization
(as per lab SOPs)

Proceed with Experimentation

Click to download full resolution via product page

Caption: Logical workflow for sourcing and procuring 25-Desacetyl Rifampicin-d3.
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Conclusion
The availability of 25-Desacetyl Rifampicin-d3 from several commercial suppliers provides

researchers with options to source this critical reagent. When selecting a supplier, it is

imperative to consider not only the cost but also the purity of the compound, the available pack

sizes, and the comprehensiveness of the accompanying analytical data. Following a structured

procurement process, as outlined above, will help ensure that the acquired material meets the

stringent requirements for research and development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. 25-Desacetyl Rifampicin-d3 (>85%) | LGC Standards [lgcstandards.com]

3. usbio.net [usbio.net]

4. pharmaffiliates.com [pharmaffiliates.com]

5. BioOrganics [bioorganics.biz]

6. 25-Desacetyl Rifampicin-d3 (>85%) | LGC Standards [lgcstandards.com]

7. 25-Desacetyl Rifampicin-d3 (>85%) | CymitQuimica [cymitquimica.com]

8. 25 Desacetyl Rifampicin | CAS No- 16783-99-6 | Simson Pharma Limited
[simsonpharma.com]

9. 25-Desacetyl Rifampicin [sincopharmachem.com]

10. allmpus.com [allmpus.com]

11. 25-Desacetyl Rifampicin | 16783-99-6 [chemicea.com]

To cite this document: BenchChem. [A Technical Guide to Commercial Suppliers of 25-
Desacetyl Rifampicin-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14793545#commercial-suppliers-of-25-desacetyl-
rifampicin-d3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b14793545?utm_src=pdf-body
https://www.benchchem.com/product/b14793545?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/34817/25-desacetyl-rifampicin
https://www.lgcstandards.com/CZ/en/25-Desacetyl-Rifampicin-d3/p/TRC-D288727
https://www.usbio.net/biochemicals/008260/25Desacetyl-Rifampicind3
https://www.pharmaffiliates.com/en/25-desacetyl-rifampicin-d3-pasti027020.html
https://bioorganics.biz/product_details.php?id=202640
https://www.lgcstandards.com/US/en/p/TRC-D288727
https://cymitquimica.com/pt/produtos/TR-D288727/16783-99-6/25-desacetyl-rifampicin-d3-85/
https://www.simsonpharma.com/product/25-desacetyl-rifampicin-28261
https://www.simsonpharma.com/product/25-desacetyl-rifampicin-28261
http://www.sincopharmachem.com/25-DesacetylRifampicin.html
https://www.allmpus.com/rifampicin-25-desacetyl-impurity
https://chemicea.com/product/25-desacetyl-rifampicin
https://www.benchchem.com/product/b14793545#commercial-suppliers-of-25-desacetyl-rifampicin-d3
https://www.benchchem.com/product/b14793545#commercial-suppliers-of-25-desacetyl-rifampicin-d3
https://www.benchchem.com/product/b14793545#commercial-suppliers-of-25-desacetyl-rifampicin-d3
https://www.benchchem.com/product/b14793545#commercial-suppliers-of-25-desacetyl-rifampicin-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14793545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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Phone: (601) 213-4426
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